Cas no 89076-15-3 (Heptanethioic acid, S-(1,1-dimethylethyl) ester)

Heptanethioic acid, S-(1,1-dimethylethyl) ester structure
89076-15-3 structure
Product Name:Heptanethioic acid, S-(1,1-dimethylethyl) ester
CAS No:89076-15-3
MF:C11H22OS
MW:202.356782436371
CID:613396
PubChem ID:20406841
Update Time:2025-04-19

Heptanethioic acid, S-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Heptanethioic acid, S-(1,1-dimethylethyl) ester
    • S-tert-butyl heptanethioate
    • 89076-15-3
    • DTXSID90606898
    • SCHEMBL10955884
    • Inchi: 1S/C11H22OS/c1-5-6-7-8-9-10(12)13-11(2,3)4/h5-9H2,1-4H3
    • InChI Key: YUVCBAYOEVKIFT-UHFFFAOYSA-N
    • SMILES: S(C(CCCCCC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 202.13913649g/mol
  • Monoisotopic Mass: 202.13913649g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 42.4Ų
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